4-(3-Fluorophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole hydrobromide

• IUPAC Name: 4-(3-fluorophenyl)-2-(1H-pyrrol-2-yl)-1,3-thiazole;hydrobromide
• InChI: InChI=1S/C13H9FN2S.BrH/c14-10-4-1-3-9(7-10)12-8-17-13(16-12)11-5-2-6-15-11;/h1-8,15H;1H
• InChI Key: OEVQIMNNFOANKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CSC(=N2)C3=CC=CN3.Br
• Molecular Formula: C13H10BrFN2S
• Molecular Weight: 325.20 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of several different functional groups. The fluorophenyl group would likely contribute to the overall polarity of the molecule, while the pyrrole and thiazole rings would likely contribute to its aromaticity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by the presence of the fluorophenyl, pyrrole, and thiazole groups. For example, the fluorophenyl group would likely increase the compound’s polarity, while the pyrrole and thiazole rings would likely contribute to its aromaticity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target that it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it is used, and how it is handled and stored.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it were found to have useful biological activity, future research might focus on optimizing its structure to improve its potency, selectivity, and pharmacokinetic properties.